Cas no 1261898-50-3 (2-[3-(N-Ethylaminocarbonyl)phenyl]-5-methylbenzoic acid)

• Product Name: 2-[3-(N-Ethylaminocarbonyl)phenyl]-5-methylbenzoic acid
• CAS No: 1261898-50-3
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• MDL: MFCD18322000
• CID: 2621992
• PubChem ID: 53227830
• Update Time: 2025-04-21

2-[3-(N-Ethylaminocarbonyl)phenyl]-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(N-Ethylaminocarbonyl)phenyl]-5-methylbenzoic acid, 95%
• MFCD18322000
• DTXSID70691363
• 1261898-50-3
• 3'-(Ethylcarbamoyl)-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-[3-(N-ETHYLAMINOCARBONYL)PHENYL]-5-METHYLBENZOIC ACID
• 2-[3-(N-Ethylaminocarbonyl)phenyl]-5-methylbenzoic acid

• MDL： MFCD18322000
• Inchi： 1S/C17H17NO3/c1-3-18-16(19)13-6-4-5-12(10-13)14-8-7-11(2)9-15(14)17(20)21/h4-10H,3H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： IMWVZXUSNWOVQL-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1C1C=CC=C(C(NCC)=O)C=1)=O

Computed Properties

• Exact Mass: 283.12084340Da
• Monoisotopic Mass: 283.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives